(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(6-ethoxypyridin-3-yl)methanone

• IUPAC Name: (6-ethoxypyridin-3-yl)-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]methanone
• InChI: InChI=1S/C14H17N5O2/c1-2-21-13-4-3-12(5-16-13)14(20)18-6-11(7-18)8-19-10-15-9-17-19/h3-5,9-11H,2,6-8H2,1H3
• InChI Key: PVUFVBFJUNFIRN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C(=O)N2CC(C2)CN3C=NC=N3
• Molecular Formula: C14H17N5O2
• Molecular Weight: 287.32 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,4-triazole ring, the azetidine ring, and the pyridine ring in separate steps, followed by their connection through appropriate functional groups. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using techniques such as X-ray crystallography. This would provide information about the arrangement of the atoms in the molecule and the lengths and angles of the chemical bonds.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the nitrogen atoms in the 1,2,4-triazole ring could act as nucleophiles in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and stability, could be determined experimentally. These properties would be influenced by the structure of the compound and the nature of its functional groups.

Scientific Research Applications

Drug Discovery

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Organic Synthesis

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Polymer Chemistry

1,2,4-Triazoles are used in polymer chemistry. .

Supramolecular Chemistry

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Bioconjugation

1,2,4-Triazoles are used in bioconjugation. .

Chemical Biology

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Fluorescent Imaging

1,2,4-Triazoles are used in fluorescent imaging. .

Materials Science

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Mechanism of Action

Target of Action

It’s known that 1,2,4-triazole derivatives exhibit a broad range of biological activities . They are often used in medicinal chemistry due to their synthetic and pharmacophore features .

Mode of Action

It’s known that the anticancer activity of triazole derivatives is due to the n1 and n2 nitrogen atoms of the triazole moiety that actively contribute to binding to the active site of the enzyme .

Biochemical Pathways

Compounds containing the 1,2,4-triazole moiety are known to interact with various biochemical pathways, influencing a wide range of biological activities .

Result of Action

It’s known that some 1,2,4-triazole derivatives exhibit potent inhibitory activities against certain cancer cell lines .

Safety and Hazards

The safety and hazards associated with the compound would depend on its physical and chemical properties. For example, if the compound is highly reactive or unstable, it could pose a risk of explosion or fire. If the compound is toxic, it could pose a risk to health.

Future Directions

Future research on the compound could involve further exploration of its synthesis, characterization of its properties, and investigation of its potential applications. For example, if the compound shows promising activity in preliminary tests, it could be further developed as a drug.